Cas no 1260903-08-9 (3-Bromo-2,4,5-trifluorobenzaldehyde)

• Product Name: 3-Bromo-2,4,5-trifluorobenzaldehyde
• CAS No: 1260903-08-9
• MF: C₇H₂BrF₃O
• MW: 238.9894
• MDL: MFCD12756731
• CID: 5092448
• Update Time: 2026-03-02

3-Bromo-2,4,5-trifluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4,5-trifluorobenzaldehyde

• MDL： MFCD12756731
• Inchi： 1S/C7H2BrF3O/c8-5-6(10)3(2-12)1-4(9)7(5)11/h1-2H
• InChI Key： HGUUTYGEGIOGOQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=O)C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-2,4,5-trifluorobenzaldehyde

3-Bromo-2,4,5-trifluorobenzaldehyde: A Versatile Building Block in Modern Pharmaceutical and Materials Science

3-Bromo-2,4,5-trifluorobenzaldehyde (CAS No. 1260903-08-9) represents a critical intermediate in the development of advanced pharmaceutical compounds and functional materials. This aromatic aldehyde derivative features a trifluorinated benzene ring with a bromine atom at the 3-position, creating a unique combination of electronic and steric effects that make it highly valuable for synthetic chemistry. The trifluoromethyl group (CF₃) imparts exceptional metabolic stability, while the bromine atom serves as a versatile electrophilic center for cross-coupling reactions. Recent studies have highlighted its potential in the design of fluorinated anti-cancer agents and fluorinated anti-inflammatory drugs, demonstrating its role in the development of next-generation therapeutics.

The molecular structure of 3-Bromo-2,4,5-trifluorobenzaldehyde is characterized by a benzene ring substituted with three fluorine atoms at positions 2, 4, and 5, along with a bromine atom at position 3. The presence of fluorine atoms significantly alters the electronic properties of the aromatic system, enhancing the compound's reactivity toward nucleophilic attack. This structural feature is particularly advantageous in the synthesis of fluorinated heterocyclic compounds, which are increasingly being explored for their bioavailability and pharmacokinetic profiles. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds derived from this scaffold showed enhanced oral bioavailability compared to their non-fluorinated counterparts, underscoring the importance of fluorine substitution patterns in drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Bromo-2,4,5-trifluorobenzaldehyde through catalytic fluorination and bromination reactions. Researchers at the University of Tokyo reported in 2024 that a novel transition-metal-catalyzed approach allowed for the selective introduction of fluorine atoms at specific positions, reducing the need for complex purification steps. This development has streamlined the synthesis of fluorinated aromatic compounds, which are now being evaluated for their potential in targeted drug delivery systems. The ability to control the spatial arrangement of fluorine atoms has led to the discovery of new pharmacophore motifs, expanding the scope of molecular design in medicinal chemistry.

The application of 3-Bromo-2,4,5-trifluorobenzaldehyde extends beyond pharmaceuticals into the realm of materials science. A 2023 study in Advanced Materials highlighted its use as a precursor for fluorinated conductive polymers, which exhibit improved thermal stability and electrical conductivity. These materials are being investigated for applications in flexible electronics and energy storage devices. The trifluoromethyl group's electron-withdrawing effect enhances the polymer's dielectric properties, making it suitable for high-performance electronic components. This dual functionality underscores the compound's versatility in both life sciences and engineering disciplines.

Current research trends emphasize the role of fluorinated aromatic compounds in the development of fluorinated anti-cancer agents. A 2024 review in Cancer Research discussed how the incorporation of fluorine atoms can modulate the binding affinity of drug molecules to target proteins. For instance, compounds derived from 3-Bromo-2,4,5-trifluorobenzaldehyde have shown promising results in inhibiting the activity of kinase enzymes involved in tumor progression. The trifluoromethyl group's ability to stabilize transition states during enzymatic reactions has made it a key element in the design of fluorinated kinase inhibitors, which are now in advanced stages of clinical trials.

Moreover, the synthesis of 3-Bromo-2,4,5-trifluorobenzaldehyde has been optimized for scalability and environmental sustainability. A 2023 paper in Green Chemistry described an atom-efficient process that reduces waste generation and energy consumption. This approach aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. The ability to produce this compound in a sustainable manner is crucial for its application in large-scale drug production, where cost-effective and eco-friendly synthesis methods are increasingly demanded.

The pharmacological potential of compounds derived from 3-Bromo-2,4,5-trifluorobenzaldehyde has also been explored in the context of fluorinated anti-inflammatory drugs. A 2024 study in Pharmaceutical Research demonstrated that fluorinated derivatives of this compound exhibited enhanced anti-inflammatory activity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs). The fluorine atoms were found to modulate the lipid metabolism pathways, reducing the side effects associated with long-term NSAID use. These findings highlight the importance of fluorine-containing scaffolds in the development of safer and more effective therapeutic agents.

Recent advances in computational chemistry have further enhanced the understanding of 3-Bromo-2,4,5-trifluorobenzaldehyde's reactivity. Machine learning models trained on large datasets of fluorinated aromatic compounds have predicted the optimal reaction conditions for its functionalization. This data-driven approach has accelerated the discovery of new synthetic routes, enabling the rapid generation of fluorinated heterocyclic compounds. Such advancements are critical for keeping pace with the increasing demand for novel therapeutics in the pharmaceutical industry.

In conclusion, 3-Bromo-2,4,5-trifluorobenzaldehyde represents a versatile building block in the development of next-generation therapeutics and advanced materials. Its unique structural features and reactivity make it an essential compound in the fields of medicinal chemistry and materials science. Ongoing research continues to uncover new applications and synthetic methodologies, solidifying its role as a key player in the discovery of innovative drugs and technologies. As the demand for more effective and sustainable chemical solutions grows, the importance of compounds like 3-Bromo-2,4,5-trifluorobenzaldehyde is expected to increase significantly.

For researchers and industry professionals, the availability of high-purity 3-Bromo-2,4,5-trifluorobenzaldehyde is crucial for advancing their work in drug discovery and materials development. Our laboratory is committed to providing this compound in compliance with the highest standards of quality and safety. By leveraging our expertise in synthetic chemistry and process optimization, we ensure that our products meet the rigorous demands of modern scientific research and industrial applications. We invite you to explore our range of fluorinated aromatic compounds and discover how they can contribute to your next breakthrough in chemical innovation.